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Compound of Interest

Compound Name:
7-Bromo-4-methoxy-5-

nitroindoline

Cat. No.: B1378368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 7-Bromo-4-methoxy-5-nitroindoline
(CAS No. 1427503-13-6) is publicly available. The following information is compiled from data

on structurally similar compounds, including other brominated nitroindoles and general

knowledge of nitroaromatic and brominated organic compounds. All procedures should be

conducted with the utmost caution in a controlled laboratory environment by trained

professionals. A thorough risk assessment should be completed before handling this

compound.

Compound Identification and Properties
While specific data for 7-Bromo-4-methoxy-5-nitroindoline is limited, the properties of

analogous compounds can provide an estimation of its characteristics.
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Property Inferred Value/Information Source Analogy

Molecular Formula C₉H₉BrN₂O₃ -

Molecular Weight 289.09 g/mol -

Appearance
Likely a yellow to brown

crystalline solid or powder.

Based on 5-Bromo-7-

nitroindoline which appears as

orange to dark brown crystals

or powder.[1]

Solubility

Likely soluble in organic

solvents like DMSO, DMF, and

chlorinated hydrocarbons.

Poorly soluble in water.

General characteristic of

similar organic compounds.

Reactivity

Potentially reactive with strong

oxidizing and reducing agents.

May be light-sensitive

(photoreactive).

Based on studies of

substituted 1-acyl-7-

nitroindolines.[2]

Hazard Identification and Precautionary Measures
The primary hazards associated with 7-Bromo-4-methoxy-5-nitroindoline are inferred from

data on similar nitroaromatic and brominated compounds.

Inferred Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Acute Toxicity (Oral, Dermal, Inhalation): Potential for harm if swallowed, in contact with skin,

or if inhaled.

Mutagenicity/Carcinogenicity: Nitroaromatic compounds as a class are often associated with

mutagenic and carcinogenic properties.[4]
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

Logical Relationship of Inferred Hazards
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Figure 1: Inferred Hazard Profile
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Figure 2: Safe Handling Workflow
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Figure 3: Potential Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1378368?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/L16993.03
https://www.thermofisher.com/order/catalog/product/L16993.03
https://pubmed.ncbi.nlm.nih.gov/16252044/
https://pubmed.ncbi.nlm.nih.gov/16252044/
https://www.chemicalbook.com/msds/5-bromo-7-nitroindole.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://www.benchchem.com/product/b1378368#safety-and-handling-of-7-bromo-4-methoxy-5-nitroindoline
https://www.benchchem.com/product/b1378368#safety-and-handling-of-7-bromo-4-methoxy-5-nitroindoline
https://www.benchchem.com/product/b1378368#safety-and-handling-of-7-bromo-4-methoxy-5-nitroindoline
https://www.benchchem.com/product/b1378368#safety-and-handling-of-7-bromo-4-methoxy-5-nitroindoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1378368?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1378368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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